molecular formula C11H16N2 B8741471 5-(5,5-Dimethylcyclopenten-1-yl)-1-methylpyrazole

5-(5,5-Dimethylcyclopenten-1-yl)-1-methylpyrazole

Cat. No. B8741471
M. Wt: 176.26 g/mol
InChI Key: PLWSCZRQIMMRCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(5,5-Dimethylcyclopenten-1-yl)-1-methylpyrazole is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(5,5-Dimethylcyclopenten-1-yl)-1-methylpyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(5,5-Dimethylcyclopenten-1-yl)-1-methylpyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H16N2

Molecular Weight

176.26 g/mol

IUPAC Name

5-(5,5-dimethylcyclopenten-1-yl)-1-methylpyrazole

InChI

InChI=1S/C11H16N2/c1-11(2)7-4-5-9(11)10-6-8-12-13(10)3/h5-6,8H,4,7H2,1-3H3

InChI Key

PLWSCZRQIMMRCC-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC=C1C2=CC=NN2C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the 2,2-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)cyclopentanol (630 mg, 3.24 mmol) prepared in Example 99a and p-toluenesulfonic acid hydrate (2.00 g, 10.5 mmol) in toluene (20 mL) was stirred for 8 hours under reflux, and the solvent was subjected to azeotropic distillation with water. After allowing to cool, water (50 mL) was added to the reaction solution, and an organic layer was extracted. The thus obtained organic layer was dried over anhydrous sodium sulfate. After vacuum concentration, the residue was purified with silica gel chromatography (hexane/ethyl acetate=3:1) to yield the title compound (512 mg, 90%) as a brown oil.
Quantity
630 mg
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
90%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.